Cas no 2549042-40-0 (N-methyl-N-[(1-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]cyclopropanesulfonamide)

• Product Name: N-methyl-N-[(1-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]cyclopropanesulfonamide
• CAS No: 2549042-40-0
• MF: C₁₄H₁₉N₅O₂S
• MW: 321.39796090126
• CID: 5314298
• PubChem ID: 154582781
• Update Time: 2025-07-16

N-methyl-N-[(1-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[[1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-3-azetidinyl]methyl]cyclopropanesulfonamide
• 2549042-40-0
• AKOS040729947
• F6788-8081
• N-methyl-N-[(1-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]cyclopropanesulfonamide

• Inchi： 1S/C14H19N5O2S/c1-18(22(20,21)11-2-3-11)6-10-7-19(8-10)14-12-4-5-15-13(12)16-9-17-14/h4-5,9-11H,2-3,6-8H2,1H3,(H,15,16,17)
• InChI Key： GCAFXWULOYSOTJ-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N(C)CC1CN(C2C3C=CNC=3N=CN=2)C1)(=O)=O

Computed Properties

• Exact Mass: 321.12594604g/mol
• Monoisotopic Mass: 321.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.41±0.50(Predicted)

Additional information on N-methyl-N-[(1-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]cyclopropanesulfonamide

Research Brief on N-methyl-N-[(1-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]cyclopropanesulfonamide (CAS: 2549042-40-0)

The compound N-methyl-N-[(1-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]cyclopropanesulfonamide (CAS: 2549042-40-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a targeted therapeutic agent. This research brief aims to synthesize the latest findings on this compound, focusing on its molecular properties, mechanism of action, and therapeutic applications.

Recent studies have identified this compound as a potent and selective inhibitor of specific kinase pathways, particularly those involved in oncogenic signaling. The unique structural features of the molecule, including the 7H-pyrrolo[2,3-d]pyrimidine core and the cyclopropanesulfonamide moiety, contribute to its high binding affinity and specificity. Computational modeling and X-ray crystallography studies have elucidated its interaction with target proteins, providing a foundation for further optimization.

In vitro and in vivo experiments have demonstrated promising results in various disease models, particularly in cancers driven by dysregulated kinase activity. The compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, making it a viable candidate for clinical development. Additionally, its selectivity profile minimizes off-target effects, reducing the likelihood of adverse reactions.

Ongoing research is exploring the compound's potential in combination therapies, where it may synergize with other targeted agents or immunotherapies. Preliminary data suggest that it could overcome resistance mechanisms observed with existing kinase inhibitors, offering a new avenue for treating refractory malignancies. Further studies are also investigating its applicability in non-oncological conditions, such as inflammatory and autoimmune diseases.

In conclusion, N-methyl-N-[(1-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]cyclopropanesulfonamide represents a promising therapeutic candidate with broad potential in precision medicine. Continued research and clinical validation will be essential to fully realize its therapeutic benefits and translate these findings into clinical practice.